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Compound of Interest

Compound Name:
(1-Benzyl-1H-indol-5-

yl)methanamine

Cat. No.: B11875998 Get Quote

In-depth Technical Guide: (1-Benzyl-1H-indol-5-
yl)methanamine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of (1-Benzyl-1H-indol-5-
yl)methanamine, a heterocyclic amine with potential applications in medicinal chemistry and

drug discovery. This guide consolidates available data on its chemical identity, and molecular

structure. Due to the limited publicly available information on this specific compound, this guide

also outlines a plausible synthetic approach based on established chemical principles for

related indole derivatives.

Chemical Identity and Properties
(1-Benzyl-1H-indol-5-yl)methanamine is a derivative of indole, a common scaffold in

pharmacologically active compounds. The presence of the benzyl group at the N1 position and

the methanamine group at the C5 position suggests its potential as an intermediate in the

synthesis of more complex molecules.

Table 1: Chemical Identifiers and Properties
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Identifier Value Source

CAS Number 887583-42-8
Alfa Chemistry[1],

Chemicalbook[2]

Molecular Formula C₁₆H₁₆N₂ AppChem[3]

Molecular Weight 236.31 g/mol Alfa Chemistry

Molecular Structure
The molecular structure of (1-Benzyl-1H-indol-5-yl)methanamine consists of a central indole

ring system. A benzyl group is attached to the nitrogen atom (position 1) of the indole ring, and

a methanamine (-CH₂NH₂) group is attached to position 5 of the indole ring.

Figure 1: Molecular Structure of (1-Benzyl-1H-indol-5-yl)methanamine

Potential Synthesis Pathway
While specific experimental protocols for the synthesis of (1-Benzyl-1H-indol-5-
yl)methanamine (CAS 887583-42-8) are not readily available in the public domain, a logical

synthetic route can be proposed based on standard organic chemistry transformations of indole

derivatives. A plausible approach involves the N-benzylation of an appropriate indole precursor

followed by the introduction and reduction of a nitrile group at the 5-position.

1H-Indole-5-carbonitrile 1-Benzyl-1H-indole-5-carbonitrile

  N-Benzylation
(Benzyl bromide, Base) (1-Benzyl-1H-indol-5-yl)methanamine

  Reduction
(e.g., LiAlH₄ or H₂/Catalyst)
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Caption: Proposed synthetic pathway for (1-Benzyl-1H-indol-5-yl)methanamine.

Step 1: N-Benzylation of 1H-Indole-5-carbonitrile
The first step would involve the N-alkylation of 1H-indole-5-carbonitrile with a benzylating agent

such as benzyl bromide in the presence of a suitable base (e.g., sodium hydride) in an aprotic

polar solvent like dimethylformamide (DMF). This reaction selectively introduces the benzyl

group onto the nitrogen of the indole ring.

Step 2: Reduction of the Nitrile Group
The resulting 1-Benzyl-1H-indole-5-carbonitrile would then undergo reduction of the nitrile

group to a primary amine. This can be achieved using a strong reducing agent like lithium

aluminum hydride (LiAlH₄) in an ethereal solvent such as tetrahydrofuran (THF), followed by an

aqueous workup. Alternatively, catalytic hydrogenation (e.g., using hydrogen gas with a Raney

nickel or palladium catalyst) could also be employed for this transformation.

Potential Applications in Research and Drug
Development
Indole-based compounds are of significant interest in medicinal chemistry due to their wide

range of biological activities. The structural motifs present in (1-Benzyl-1H-indol-5-
yl)methanamine suggest it could serve as a valuable building block for the synthesis of:

Serotonin Receptor Agonists/Antagonists: The indole core is structurally related to serotonin,

making it a key scaffold for targeting various serotonin receptor subtypes.

Enzyme Inhibitors: The amine functionality can be further derivatized to interact with the

active sites of various enzymes.

Antimicrobial or Antiviral Agents: Modified indole derivatives have shown promise as

antimicrobial and antiviral compounds.

Conclusion
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(1-Benzyl-1H-indol-5-yl)methanamine, identified by CAS number 887583-42-8, represents a

chemical entity with considerable potential for further exploration in the fields of synthetic and

medicinal chemistry. While detailed experimental data and biological activity studies are

currently limited in the public literature, its structure provides a foundation for the design and

synthesis of novel therapeutic agents. The proposed synthetic pathway offers a viable route for

its preparation, enabling further investigation into its chemical and biological properties.

Researchers and drug development professionals are encouraged to consider this compound

as a versatile intermediate for the creation of new molecular entities with therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b11875998?utm_src=pdf-body
https://www.benchchem.com/product/b11875998?utm_src=pdf-custom-synthesis
https://www.alfa-chemistry.com/cas_887583-42-8.htm
https://www.chemicalbook.com/ShowAllProductByIndexID_CAS_3_5200_EN.htm
https://www.appchemical.com/products/80531-13-1?cate_name=Life%20Science&cate2_name=Chemistry&cate_id=5&cate2_id=1&pro_name=1-benzyl-1H-indole-5-carbonitrile&keyword=
https://www.benchchem.com/product/b11875998#1-benzyl-1h-indol-5-yl-methanamine-cas-number-and-molecular-structure
https://www.benchchem.com/product/b11875998#1-benzyl-1h-indol-5-yl-methanamine-cas-number-and-molecular-structure
https://www.benchchem.com/product/b11875998#1-benzyl-1h-indol-5-yl-methanamine-cas-number-and-molecular-structure
https://www.benchchem.com/product/b11875998#1-benzyl-1h-indol-5-yl-methanamine-cas-number-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11875998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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